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Compound of Interest

Compound Name:
4-(Aminomethyl)-3-

methylbenzonitrile

Cat. No.: B1288000 Get Quote

Technical Data for 4-(Aminomethyl)-3-
methylbenzonitrile
This technical guide provides the molecular formula and molecular weight for 4-
(Aminomethyl)-3-methylbenzonitrile. The information presented is based on the chemical

structure derived from its IUPAC name, as this compound is not widely available in commercial

chemical databases.

Chemical Properties
The fundamental molecular properties of 4-(Aminomethyl)-3-methylbenzonitrile have been

calculated and are summarized in the table below.

Property Value

Molecular Formula C₉H₁₀N₂

Molecular Weight 146.19 g/mol
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The chemical structure of 4-(Aminomethyl)-3-methylbenzonitrile was deduced from its

name:

Benzonitrile: A benzene ring attached to a cyano (-C≡N) group.

3-methyl: A methyl (-CH₃) group at the 3rd position of the benzene ring relative to the cyano

group.

4-(Aminomethyl): An aminomethyl (-CH₂NH₂) group at the 4th position of the benzene ring.

Based on this structure, an atom count was performed to determine the molecular formula:

Carbon (C): 6 in the benzene ring, 1 in the cyano group, 1 in the methyl group, and 1 in the

aminomethyl group, for a total of 9.

Hydrogen (H): 3 on the benzene ring, 3 on the methyl group, and 4 on the aminomethyl

group (-CH₂NH₂), for a total of 10.

Nitrogen (N): 1 in the cyano group and 1 in the amino group, for a total of 2.

This results in the molecular formula C₉H₁₀N₂.

Molecular Weight Calculation

The molecular weight was calculated using the atomic weights of the constituent elements:

Carbon: 12.011 u

Hydrogen: 1.008 u

Nitrogen: 14.007 u

The calculation is as follows: (9 × 12.011) + (10 × 1.008) + (2 × 14.007) = 146.193 g/mol .

Logical Relationship Diagram
The following diagram illustrates the logical workflow from the chemical name to its molecular

properties.
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Chemical Name:
4-(Aminomethyl)-3-methylbenzonitrile

Structural Analysis
- Benzonitrile Core
- 3-methyl group

- 4-aminomethyl group

Atom Count
C: 9, H: 10, N: 2

Molecular Formula:
C₉H₁₀N₂

Atomic Weight Summation

Molecular Weight:
146.19 g/mol

Click to download full resolution via product page

Caption: Derivation of molecular formula and weight.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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